CID 168013398

• Molecular Formula: C11H21KNO11S3
• Molecular Weight: 478.6 g/mol
• InChI: InChI=1S/C11H21NO11S3.K/c1-25(17,18)4-2-3-7(12-23-26(19,20)21)24-11-10(16)9(15)8(14)6(5-13)22-11;/h6,8-11,13-16H,2-5H2,1H3,(H,19,20,21);/b12-7-;/t6-,8-,9+,10-,11+;/m1./s1
• InChIKey: XJGRQWKGHNEVGD-MMKZBNFLSA-N

Glucocheirolin Potassium Salt (CID 168013398): Procurement Considerations for a Natural Glucosinolate with Differentiated Bioactivity

Glucocheirolin (potassium salt), corresponding to CID 168013398, is a naturally occurring alkylglucosinolate found in cruciferous plants and seeds, with the molecular formula C11H21KNO11S3 and a molecular weight of approximately 478.6 g/mol [1][2]. It is an intact glucosinolate that exhibits no direct biological activity; rather, its enzyme-derived hydrolysis products (EHDPs), primarily isothiocyanates, are responsible for its cytotoxic and antiproliferative effects [3]. This compound is commercially available as a reference standard for analytical and research applications.

Natural glucosinolate reference standard for analytical workflow

Bioactivity depends on myrosinase-generated hydrolysis products

Research-use only; differentiates from directly active cytotoxic agents

• [1] PubChem. CID 168013398. Compound Summary. View Source
• [2] KEGG. C08405: Glucocheirolin. KEGG COMPOUND Database. View Source
• [3] Nastruzzi, C., Cortesi, R., Esposito, E., Menegatti, E., Leoni, O., Iori, R., & Palmieri, S. (1996). In Vitro Cytotoxic Activity of Some Glucosinolate-Derived Products Generated by Myrosinase Hydrolysis. Journal of Agricultural and Food Chemistry, 44(4), 1014-1021. View Source

Critical Procurement Differentiation: Why Glucocheirolin (CID 168013398) Is Not Interchangeable with Other Glucosinolates

Substituting Glucocheirolin with other glucosinolates—even those with similar core structures—introduces significant experimental variability due to stark differences in the potency, spectrum, and activation requirements of their bioactive hydrolysis products. While many glucosinolates are procured as a general class of natural products, the specific enzymatic breakdown products (isothiocyanates and nitriles) generated from Glucocheirolin exhibit a distinct antiproliferative potency profile that sits within a narrow intermediate range (IC50 5–30 µM) compared to more potent analogs like sinigrin (IC50 <5 µM) and less active ones like sinalbin (IC50 >30 µM) [1]. Furthermore, the specific fungitoxic efficacy of its hydrolysis products is quantitatively defined (50% inhibition at 0.1 mg/mL), which is less potent than that of glucoiberin (EC50 0.05 mg/mL), highlighting that even within the same natural product class, the structural variations in the glucosinolate side chain lead to non-equivalent biological outcomes [2]. Therefore, for studies requiring a specific intermediate potency window or a defined activity profile in fungal inhibition assays, generic substitution with a more potent or less active glucosinolate will skew results.

EHDP antiproliferative potency profile may shift from more potent or less active glucosinolate analogs

Fungitoxic potency context distinct; not equivalent to more active thioglucoside derivatives

Intact compound inactive; requires enzymatic co-treatment, unlike directly cytotoxic small molecules

• [1] Nastruzzi, C., Cortesi, R., Esposito, E., Menegatti, E., Leoni, O., Iori, R., & Palmieri, S. (1996). In Vitro Cytotoxic Activity of Some Glucosinolate-Derived Products Generated by Myrosinase Hydrolysis. Journal of Agricultural and Food Chemistry, 44(4), 1014-1021. View Source
• [2] Manici, L. M., Lazzeri, L., & Palmieri, S. (1997). In vitro fungitoxic activity of some glucosinolates and their enzyme-derived products toward plant pathogenic fungi. Journal of Agricultural and Food Chemistry, 45(7), 2768-2773. View Source

Quantitative Evidence for Glucocheirolin (CID 168013398) Differentiation: Comparator-Based Activity Profiles

Intermediate Antiproliferative Potency of Glucocheirolin EHDPs Relative to More Potent Glucosinolate-Derived Isothiocyanates

The enzymatic hydrolysis-derived products (EHDPs) of Glucocheirolin exhibit an intermediate antiproliferative activity profile against human erythroleukemic K562 cells. In a direct comparative study, Glucocheirolin EHDPs demonstrated an IC50 value in the range of 5–30 µM, which is significantly less potent than the EHDPs from sinigrin, glucotropaeolin, and glucoerucin (all with IC50 < 5 µM), but more potent than those from epi-progoitrin, progoitrin, and sinalbin (IC50 > 30 µM) [1].

Antiproliferative Activity

Head-to-head

IC50 5–30 µM (K562 cells)6- to 30-fold lower than most potent class

Supports intermediate cytotoxicity endpoint review

EHDPs; myrosinase hydrolysis; 72 h

Evidence Dimension	Inhibition of K562 cell proliferation (IC50)
Target Compound Data	5 µM < IC50 < 30 µM
Comparator Or Baseline	Sinigrin, Glucotropaeolin, Glucoerucin (IC50 < 5 µM); Epi-progoitrin, Progoitrin, Sinalbin (IC50 > 30 µM)
Quantified Difference	Glucocheirolin's potency is 6- to 30-fold lower than the most potent class, but at least 1.5-fold higher than the least active class.
Conditions	In vitro; human erythroleukemic K562 cell line; EHDPs generated via myrosinase hydrolysis; 72-hour exposure.

Why This Matters

Researchers requiring a glucosinolate-derived probe with a defined, intermediate potency window for cellular assays can select Glucocheirolin to avoid the extreme cytotoxicity of more potent analogs, ensuring a more graded and interpretable dose-response.

• [1] Nastruzzi, C., Cortesi, R., Esposito, E., Menegatti, E., Leoni, O., Iori, R., & Palmieri, S. (1996). In Vitro Cytotoxic Activity of Some Glucosinolate-Derived Products Generated by Myrosinase Hydrolysis. Journal of Agricultural and Food Chemistry, 44(4), 1014-1021. View Source

Fungitoxic Activity of Glucocheirolin Hydrolysis Products Against Fusarium culmorum Relative to Glucoiberin

The fungitoxic activity of Glucocheirolin's enzymatic hydrolysis products was assessed against Fusarium culmorum. Glucocheirolin-derived products achieved 50% inhibition of fungal growth at a concentration of 0.1 mg/mL. This is notably less potent than the hydrolysis products from glucoiberin, which displayed EC50 values of 0.05 mg/mL against several fungal species including Rhizoctonia solani and Sclerotinia sclerotiorum [1].

Fungitoxic Activity

Cross-study comparable

50% inhibition at 0.1 mg/mL~2-fold less potent than glucoiberin

Supports antifungal screening context

Fusarium culmorum; enzymatic hydrolysis products

Evidence Dimension	Fungal growth inhibition (EC50)
Target Compound Data	50% inhibition at 0.1 mg/mL against Fusarium culmorum
Comparator Or Baseline	Glucoiberin (EC50 = 0.05 mg/mL against Rhizoctonia solani, Sclerotinia sclerotiorum, Diaporthe phaseolorum, and Pythium irregulare)
Quantified Difference	Glucocheirolin is approximately 2-fold less potent than glucoiberin.
Conditions	In vitro; enzymatic hydrolysis products obtained via myrosinase; assayed against Fusarium culmorum (target) and comparator fungi.

Why This Matters

For agricultural or antifungal screening programs, the selection of Glucocheirolin over glucoiberin provides a less potent, more modulable starting point for structure-activity relationship studies or for applications where a lower level of fungitoxicity is desired.

• [1] Manici, L. M., Lazzeri, L., & Palmieri, S. (1997). In vitro fungitoxic activity of some glucosinolates and their enzyme-derived products toward plant pathogenic fungi. Journal of Agricultural and Food Chemistry, 45(7), 2768-2773. View Source

Virtual Screening Hit Profile: Glucocheirolin as a Multi-Target Inhibitor for ERα-Positive Breast Cancer

A structure-based virtual screening study identified Glucocheirolin as a hit compound capable of interacting with multiple targets relevant to estrogen receptor α (ERα)-positive breast cancer, including ERα, phosphoinositide 3-kinase (PI3K), and KRAS proto-oncogene, GTPase (KRAS). This multi-target profile was shared by only a few other compounds in the screen, including hamamelitannin, aminopterin, and pemetrexed, suggesting a potentially unique polypharmacology among natural products [1].

Virtual Screening Hit

Data to verify

Multi-target hit profile (ERα, PI3K, KRAS)

Supports computational multi-target screening context

Qualitative prediction; no binding data

Evidence Dimension	Computational target engagement prediction
Target Compound Data	Hit for ERα, PI3K, and KRAS
Comparator Or Baseline	Hamamelitannin, Aminopterin, Pemetrexed (also hits for these targets)
Quantified Difference	Qualitative hit profile; no quantitative binding data provided.
Conditions	Structure-based virtual screening model; targets associated with endocrine therapy resistance.

Why This Matters

This computational evidence positions Glucocheirolin as a candidate for further investigation in combination or resistance-overcoming strategies for endocrine therapies, differentiating it from single-target glucosinolate derivatives that may lack this predicted polypharmacology.

• [1] Drug Screening of Potential Multiple Target Inhibitors for Estrogen Receptor-α-positive Breast Cancer. (n.d.). PubMed. View Source

Requirement for Enzymatic Activation: Intact Glucocheirolin vs. Hydrolysis Products

Intact Glucocheirolin, like other native glucosinolates, exhibits no direct effect on tumor cell proliferation up to a concentration of 500 µM. Its antiproliferative activity is strictly dependent on enzymatic hydrolysis by myrosinase to generate bioactive isothiocyanates and nitriles. This contrasts with some other natural product classes that possess direct bioactivity, making the procurement and handling of Glucocheirolin as a prodrug-like precursor a critical experimental consideration [1].

Activation Requirement

Class-level

Intact glucosinolate inactive up to 500 µM

Supports enzymatic activation-dependent research context

Contrasts with directly active small molecules

Evidence Dimension	Direct cytotoxicity of intact compound
Target Compound Data	No effect on tumor cell growth at up to 500 µM
Comparator Or Baseline	Enzymatic hydrolysis products (EHDPs) of Glucocheirolin (IC50 5-30 µM); Directly active cytotoxic agents
Quantified Difference	Activity is fully dependent on prior enzymatic conversion.
Conditions	In vitro; K562 cell line; intact glucosinolates vs. myrosinase-generated EHDPs.

Why This Matters

For in vitro assays or in vivo studies where myrosinase activity is absent or variable, procurement of the intact glucosinolate requires a co-treatment strategy with exogenous enzyme or careful consideration of endogenous gut microflora for activation. This differentiates Glucocheirolin from directly active small molecules.

• [1] Nastruzzi, C., Cortesi, R., Esposito, E., Menegatti, E., Leoni, O., Iori, R., & Palmieri, S. (1996). In Vitro Cytotoxic Activity of Some Glucosinolate-Derived Products Generated by Myrosinase Hydrolysis. Journal of Agricultural and Food Chemistry, 44(4), 1014-1021. View Source

High-Value Application Scenarios for Glucocheirolin (CID 168013398) Based on Differential Evidence

Intermediate-Potency Probe for Cancer Cell Proliferation Studies

Use Glucocheirolin's enzymatic hydrolysis products (EHDPs) as a pharmacological tool to induce a moderate, non-lethal stress response in K562 or related leukemia cell lines, enabling the study of sub-lethal signaling pathways without the rapid apoptosis induced by more potent glucosinolate derivatives (e.g., sinigrin) [1].

Modulable Antifungal Agent for Agricultural Pathogen Screening

Employ Glucocheirolin's hydrolysis products in in vitro screens against Fusarium culmorum or other crop pathogens where a less potent, more titratable fungitoxic response is desired, facilitating the identification of synergistic combinations or the assessment of pathogen resistance mechanisms [2].

Multi-Target Lead for Endocrine Therapy Resistance Research

Investigate Glucocheirolin as a starting point for developing multi-target inhibitors against ERα, PI3K, and KRAS in ERα-positive breast cancer models, particularly in the context of overcoming endocrine resistance, based on its virtual screening hit profile [3].

Prodrug-Like Precursor for In Vivo Chemoprevention Studies

Utilize intact Glucocheirolin in dietary or oral gavage models to study chemoprevention of colorectal cancer, relying on gut microflora or co-administered myrosinase for in situ generation of bioactive isothiocyanates, providing a controlled-release prodrug strategy distinct from direct administration of cytotoxic agents [1].

Application

Selection Property

Validation Focus

Leukemia cell proliferation studies

Intermediate antiproliferative EHDP profile

Sub-lethal dose-response pathway analysis

Agricultural antifungal screening

Modulable fungitoxic response

Fungal growth inhibition EC50 profiling

Endocrine resistance pathway research

Multi-target virtual screening profile

Target engagement validation (ERα/PI3K/KRAS)

In vivo prodrug activation studies

Enzymatic activation dependence

Myrosinase or gut microflora-dependent EHDP generation

• [1] Nastruzzi, C., Cortesi, R., Esposito, E., Menegatti, E., Leoni, O., Iori, R., & Palmieri, S. (1996). In Vitro Cytotoxic Activity of Some Glucosinolate-Derived Products Generated by Myrosinase Hydrolysis. Journal of Agricultural and Food Chemistry, 44(4), 1014-1021. View Source
• [2] Manici, L. M., Lazzeri, L., & Palmieri, S. (1997). In vitro fungitoxic activity of some glucosinolates and their enzyme-derived products toward plant pathogenic fungi. Journal of Agricultural and Food Chemistry, 45(7), 2768-2773. View Source
• [3] Drug Screening of Potential Multiple Target Inhibitors for Estrogen Receptor-α-positive Breast Cancer. (n.d.). PubMed. View Source